Cas no 883963-79-9 (N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide)

• Product Name: N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide
• CAS No: 883963-79-9
• MF: C₂₁H₂₃N₅O₃S
• MW: 425.504022836685
• CID: 5437735
• Update Time: 2025-10-28

N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)-4-methoxy-N-methylbenzenesulfonamide
• N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C21H23N5O3S/c1-4-5-10-19-23-24-21-20(22-17-8-6-7-9-18(17)26(19)21)25(2)30(27,28)16-13-11-15(29-3)12-14-16/h6-9,11-14H,4-5,10H2,1-3H3
• InChI Key： YCBXMVSTXKSSER-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=NC3=C(N4C(CCCC)=NN=C42)C=CC=C3)C)(=O)=O)=CC=C(OC)C=C1

Additional information on N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide

Compound CAS No 883963-79-9: N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide

The compound with CAS No 883963-79-9, named as N-{1-butyl-1,2,4triazolo4,3-aquinoxalin-4-yl}-4-methoxy-N-methylbenzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring substituted with a methoxy group and a triazoloquinoxaline moiety. The presence of these functional groups makes it a versatile molecule for research and development in the fields of drug discovery and material science.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the triazoloquinoxaline moiety is known for its aromaticity and potential to engage in π-π interactions, which can enhance the molecule's stability and binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the triazoloquinoxaline core through cyclization reactions and the subsequent attachment of the sulfonamide group via nucleophilic substitution or coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for biological assays.

In terms of applications, this compound has shown promise in preliminary studies as a potential therapeutic agent. Its ability to inhibit specific kinase enzymes suggests its potential use in treating diseases such as cancer and inflammatory disorders. Furthermore, the methoxy group on the benzene ring contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins, highlighting its potential as a lead compound for drug development. Moreover, the butyl group attached to the triazoloquinoxaline ring enhances the molecule's flexibility, allowing it to adopt conformations that are favorable for binding.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its aromatic system and functional groups can be exploited in designing advanced materials such as organic semiconductors or sensors. Researchers are currently investigating its electronic properties to assess its suitability for use in electronic devices.

In conclusion, CAS No 883963-79-9 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in medicinal chemistry and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.